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Compound of Interest

Compound Name: L-(-)-Fucose

Cat. No.: B1675206

Welcome to the technical support center for optimizing L-fucose concentration in cell culture.
This resource is designed for researchers, scientists, and drug development professionals to
provide guidance on achieving desired protein fucosylation levels in your experiments. Here
you will find answers to frequently asked questions, troubleshooting guides for common issues,
detailed experimental protocols, and supporting data to streamline your workflow.

Frequently Asked Questions (FAQs)

Q1: Why is controlling L-fucose concentration important in cell culture?

Al: Fucosylation, the addition of fucose to sugar chains on proteins and lipids, is a critical post-
translational modification that significantly impacts the biological function of glycoproteins.[1] In
biopharmaceutical production, particularly for monoclonal antibodies (mAbs), the level of core
fucose on the Fc region's N-glycan dramatically influences antibody-dependent cell-mediated
cytotoxicity (ADCC), a key mechanism for killing target cells.[1] The absence of fucose
(afucosylation) can enhance the binding of an antibody to the FcyRllla receptor on immune
cells, leading to a more potent therapeutic effect.[1] Therefore, controlling L-fucose
concentration in the cell culture medium is a direct strategy to modulate the fucosylation of
recombinant proteins and optimize their efficacy.[1][2]

Q2: What is the metabolic pathway for L-fucose incorporation?

A2: Mammalian cells primarily utilize L-fucose for glycoprotein synthesis through the salvage
pathway. In this pathway, L-fucose from the culture medium is converted into GDP-L-fucose,
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which is the sugar donor substrate used by fucosyltransferases in the Golgi apparatus to attach
fucose to glycans. Cells can also synthesize GDP-L-fucose through a de novo pathway starting

from GDP-D-mannose. Supplementing the medium with L-fucose directly feeds the salvage
pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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